Underwater manipulation of oil droplets and bubbles on superhydrophobic surfaces via switchable adhesion†
Chemical Communications Pub Date: 2019-02-25 DOI: 10.1039/C9CC00271E
Abstract
An ultraviolet light-responsive superwetting surface was produced by wire electrical discharge machining of a TC4 alloy. The processed surface remained superoleophobic and superaerophobic in water, when it was either superhydrophobic or superhydrophilic in air. The surface exhibited an adhesion switching of oil droplets and bubbles underwater. The switching provides a new method to manipulate oil droplet or bubble motion and transportation underwater.
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